Cas no 2639412-16-9 (3-amino-5-(tert-butoxy)carbonyl-4-hydroxybenzene-1-sulfonic acid)

• Product Name: 3-amino-5-(tert-butoxy)carbonyl-4-hydroxybenzene-1-sulfonic acid
• CAS No: 2639412-16-9
• MF: C₁₁H₁₅NO₆S
• MW: 289.30490231514
• CID: 5642181
• PubChem ID: 165903644
• Update Time: 2025-06-08

3-amino-5-(tert-butoxy)carbonyl-4-hydroxybenzene-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27782239
• 2639412-16-9
• 3-amino-5-[(tert-butoxy)carbonyl]-4-hydroxybenzene-1-sulfonic acid
• 3-amino-5-(tert-butoxy)carbonyl-4-hydroxybenzene-1-sulfonic acid

• Inchi： 1S/C11H15NO6S/c1-11(2,3)18-10(14)7-4-6(19(15,16)17)5-8(12)9(7)13/h4-5,13H,12H2,1-3H3,(H,15,16,17)
• InChI Key： UMFBXPRYEUIUAE-UHFFFAOYSA-N
• SMILES： S(C1=CC(=C(C(=C1)C(=O)OC(C)(C)C)O)N)(=O)(=O)O

Computed Properties

• Exact Mass: 289.06200837g/mol
• Monoisotopic Mass: 289.06200837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 135Ų

Additional information on 3-amino-5-(tert-butoxy)carbonyl-4-hydroxybenzene-1-sulfonic acid

Recent Advances in the Study of 3-amino-5-(tert-butoxy)carbonyl-4-hydroxybenzene-1-sulfonic acid (CAS: 2639412-16-9)

The compound 3-amino-5-(tert-butoxy)carbonyl-4-hydroxybenzene-1-sulfonic acid (CAS: 2639412-16-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonic acid derivative, characterized by its unique structural features, has shown promising potential in various applications, including drug development, enzyme inhibition, and as a key intermediate in organic synthesis. Recent studies have focused on elucidating its chemical properties, biological activities, and potential therapeutic applications.

One of the most notable advancements in the study of this compound is its role as a building block in the synthesis of novel pharmaceutical agents. Researchers have successfully utilized 3-amino-5-(tert-butoxy)carbonyl-4-hydroxybenzene-1-sulfonic acid as a precursor in the development of kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases. The tert-butoxy carbonyl group in the molecule provides stability and enhances the compound's solubility, making it an attractive candidate for further modifications.

In a recent study published in the Journal of Medicinal Chemistry, scientists investigated the inhibitory effects of derivatives of 3-amino-5-(tert-butoxy)carbonyl-4-hydroxybenzene-1-sulfonic acid on specific protein kinases. The results demonstrated significant inhibition of kinase activity, suggesting its potential as a lead compound for the development of new anticancer drugs. The study also highlighted the compound's low toxicity profile, which is a crucial factor in drug development.

Another area of research has explored the compound's application in enzyme inhibition. The sulfonic acid moiety in the molecule has been found to interact strongly with the active sites of certain enzymes, leading to potent inhibition. This property has been leveraged in the design of enzyme inhibitors for metabolic disorders, offering new avenues for therapeutic intervention.

Furthermore, the compound's stability and reactivity have made it a valuable tool in organic synthesis. Recent publications in synthetic chemistry journals have detailed its use in multi-step synthetic pathways, where it serves as a versatile intermediate. The ability to introduce various functional groups onto the benzene ring has expanded its utility in the synthesis of complex molecules.

Despite these promising findings, challenges remain in the large-scale production and optimization of 3-amino-5-(tert-butoxy)carbonyl-4-hydroxybenzene-1-sulfonic acid. Current research is focused on improving synthetic routes to enhance yield and purity, as well as exploring its potential in other therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further advancements in this field.

In conclusion, 3-amino-5-(tert-butoxy)carbonyl-4-hydroxybenzene-1-sulfonic acid (CAS: 2639412-16-9) represents a compound of significant interest in chemical biology and pharmaceutical research. Its unique structural features and versatile applications make it a valuable asset in drug discovery and development. Ongoing studies are likely to uncover additional therapeutic potentials and further solidify its role in the field.